Cas no 1036465-12-9 (3-chloro-N-(5-methylthiophen-2-yl)methylaniline)

• Product Name: 3-chloro-N-(5-methylthiophen-2-yl)methylaniline
• CAS No: 1036465-12-9
• MF: C₁₂H₁₂ClNS
• MW: 237.748380661011
• CID: 5156565
• PubChem ID: 28548466
• Update Time: 2026-03-04

3-chloro-N-(5-methylthiophen-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(3-chlorophenyl)-5-methyl-
• 3-chloro-N-(5-methylthiophen-2-yl)methylaniline

• Inchi： 1S/C12H12ClNS/c1-9-5-6-12(15-9)8-14-11-4-2-3-10(13)7-11/h2-7,14H,8H2,1H3
• InChI Key： QRPHBLFRSRIHLE-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=CC(Cl)=C2)SC(C)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-chloro-N-(5-methylthiophen-2-yl)methylaniline

Comprehensive Overview of 3-chloro-N-(5-methylthiophen-2-yl)methylaniline (CAS No. 1036465-12-9)

3-chloro-N-(5-methylthiophen-2-yl)methylaniline (CAS No. 1036465-12-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining a thiophene ring and an aniline moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Its chloro and methyl functional groups enhance its reactivity, making it valuable for cross-coupling reactions and heterocyclic chemistry applications.

In recent years, the demand for 3-chloro-N-(5-methylthiophen-2-yl)methylaniline has surged due to its potential role in developing novel antimicrobial agents and pesticides. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new pathways for drug discovery. The compound's thiophene core aligns with trending topics in green chemistry, as it offers a balance between stability and biodegradability—a key concern for sustainable industrial practices.

From a synthetic perspective, CAS No. 1036465-12-9 is often discussed in forums and publications focusing on organocatalysis and palladium-catalyzed reactions. Its compatibility with Suzuki-Miyaura coupling and Buchwald-Hartwig amination makes it a versatile building block for N-heterocyclic scaffolds. These methodologies are frequently searched by chemists exploring high-throughput screening or fragment-based drug design.

The compound's nomenclature, 3-chloro-N-(5-methylthiophen-2-yl)methylaniline, reflects its IUPAC naming conventions, which are essential for accurate database indexing. Users often search for "synthesis of 3-chloro-N-(5-methylthiophen-2-yl)methylaniline" or "applications of CAS 1036465-12-9" to find technical protocols. SEO-optimized content targeting these long-tail keywords improves accessibility for researchers and industry professionals.

Environmental and regulatory considerations also play a role in the compound's relevance. While not classified as hazardous, its derivatives are scrutinized under REACH and FDA guidelines for use in consumer products. Discussions around bioisosteric replacements and metabolic stability further highlight its intersection with modern medicinal chemistry trends.

In summary, 3-chloro-N-(5-methylthiophen-2-yl)methylaniline (CAS No. 1036465-12-9) exemplifies the synergy between structural complexity and functional utility. Its applications span drug development, material science, and catalysis, addressing contemporary challenges in molecular design. As research progresses, this compound is poised to remain a focal point for innovations in small-molecule therapeutics and beyond.